Cas no 1281872-49-8 (methyl 5-benzyl-4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate)

• Product Name: methyl 5-benzyl-4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
• CAS No: 1281872-49-8
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• MDL: MFCD18651790
• CID: 4586005
• Update Time: 2025-11-06

methyl 5-benzyl-4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-benzyl-4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate

• MDL： MFCD18651790
• Inchi： 1S/C16H17N3O3/c1-22-16(21)13-10-14-15(20)18(8-5-9-19(14)17-13)11-12-6-3-2-4-7-12/h2-4,6-7,10H,5,8-9,11H2,1H3
• InChI Key： RHRVESXRSCZDIF-UHFFFAOYSA-N
• SMILES： N12N=C(C(OC)=O)C=C1C(=O)N(CC1=CC=CC=C1)CCC2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 521.2±45.0 °C at 760 mmHg
• Flash Point: 269.0±28.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

methyl 5-benzyl-4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-benzyl-4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate

Introduction to Methyl 5-Benzyl-4-Oxo-4H,5H,6H,7H,8H-Pyrazolo[1,5-a][1,4]Diazepine-2-Carboxylate (CAS No. 1281872-49-8)

The compound methyl 5-benzyl-4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate, identified by the CAS registry number 1281872-49-8, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolo[1,5-a][1,4]diazepines, which are heterocyclic structures known for their diverse biological activities. The molecule's structure includes a benzyl group attached at position 5 and a methyl ester group at position 2 of the diazepine ring system. These functional groups contribute to the compound's unique chemical properties and biological interactions.

Recent studies have highlighted the importance of pyrazolo[1,5-a][1,4]diazepines in drug discovery due to their ability to modulate various cellular pathways. For instance, researchers have reported that compounds with similar structural motifs exhibit potent anti-tumor activity by targeting specific oncogenic pathways. The presence of the benzyl group in this compound is particularly noteworthy as it enhances the molecule's lipophilicity and bioavailability. This makes it a promising candidate for further exploration in oncology drug development.

The synthesis of methyl 5-benzyl-4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate involves a multi-step organic synthesis process that typically includes cyclization reactions and functional group transformations. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly methods for synthesizing such complex molecules. These methods not only improve yield but also reduce the environmental footprint associated with chemical manufacturing.

In terms of applications, this compound has shown potential in several therapeutic areas. Preclinical studies suggest that it may possess anti-inflammatory and neuroprotective properties due to its ability to inhibit key enzymes involved in inflammatory cascades. Additionally, its role as a precursor in the synthesis of more complex bioactive molecules has been explored in recent research articles published in reputable journals such as Journal of Medicinal Chemistry and Nature Communications.

The structural uniqueness of this compound also makes it an interesting subject for computational studies. Researchers have employed molecular docking simulations to predict its binding affinity towards various protein targets. These studies have provided valuable insights into its potential interactions with receptors involved in pain signaling and neurodegenerative diseases.

In conclusion,methyl 5-benzyl-4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5a][1,4]diazepine-2-carboxylate) represents a cutting-edge molecule with vast opportunities for further research and development. Its structural features and biological activities make it a valuable asset in the pursuit of novel therapeutic agents.